Cas no 54555-76-9 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-)
54555-76-9 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
CAS No:54555-76-9
MF:C18H37NO5S
MW:379.555084943771
CID:1593294
Update Time:2024-09-11
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
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- Inchi: 1S/C18H37NO5S/c1-4-5-7-12-17(20)13-10-15-19(25(3,23)24)14-9-6-8-11-16(2)18(21)22/h16-17,20H,4-15H2,1-3H3,(H,21,22)
- InChI Key: QJCFJYQNICBNJE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)CCCCCN(CCCC(O)CCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 379.23941
Experimental Properties
- Density: 1.094±0.06 g/cm3(Predicted)
- Boiling Point: 536.8±60.0 °C(Predicted)
- PSA: 94.91
- pka: 4.80±0.21(Predicted)
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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